Cas no 893738-57-3 (4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol)

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol structure
893738-57-3 structure
Product Name:4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol
CAS No:893738-57-3
MF:C13H12O3S
MW:248.297582626343
MDL:MFCD06802843
CID:1036782
PubChem ID:20100296
Update Time:2025-04-20

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol
    • 2-(4-methylsulfonylphenyl)phenol
    • 4'-(METHYLSULFONYL)[1,1'-BIPHENYL]-2-OL
    • AKOS004117242
    • 4'-(Methanesulfonyl)[1,1'-biphenyl]-2-ol
    • MFCD06802843
    • BB 0223992
    • 2-(4-Methylsulfonylphenyl)phenol, 95%
    • 4'-Methanesulfonyl-biphenyl-2-ol
    • SCHEMBL8779999
    • DTXSID80602526
    • AM807679
    • 893738-57-3
    • MDL: MFCD06802843
    • Inchi: 1S/C13H12O3S/c1-17(15,16)11-8-6-10(7-9-11)12-4-2-3-5-13(12)14/h2-9,14H,1H3
    • InChI Key: XUWAZQRPTYQIMY-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1C=CC=CC=1O)(=O)=O

Computed Properties

  • Exact Mass: 248.05071541g/mol
  • Monoisotopic Mass: 248.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.8Ų

4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4'-(Methylsulfonyl)-[1,1'-biphenyl]-2-ol
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$400.00 2023-08-31
abcr
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abcr
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